Cas no 2172630-65-6 (2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid)

• Product Name: 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid
• CAS No: 2172630-65-6
• MF: C₂₇H₂₃IN₂O₅
• MW: 582.386399507523
• CID: 5870395
• PubChem ID: 165579645
• Update Time: 2025-10-29

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid
• 2172630-65-6
• 2-[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylbut-2-enamido]-5-iodobenzoic acid
• EN300-1530051

• Inchi： 1S/C27H23IN2O5/c1-16(25(31)30-24-11-10-17(28)14-22(24)26(32)33)12-13-29-27(34)35-15-23-20-8-4-2-6-18(20)19-7-3-5-9-21(19)23/h2-12,14,23H,13,15H2,1H3,(H,29,34)(H,30,31)(H,32,33)/b16-12+
• InChI Key： FJIZBAVHHRUWRA-FOWTUZBSSA-N
• SMILES： IC1C=CC(=C(C(=O)O)C=1)NC(/C(/C)=C/CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 582.06517g/mol
• Monoisotopic Mass: 582.06517g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 8
• Complexity: 795
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.3
• Topological Polar Surface Area: 105Ų

Additional information on 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid

Introduction to 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid (CAS No. 2172630-65-6)

2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid, identified by its Chemical Abstracts Service number CAS No. 2172630-65-6, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core modified with an iodine substituent, an amide linkage, and an N-terminal fluorenylmethoxycarbonyl (Fmoc) protected amino group. The presence of these functional groups not only imparts unique chemical properties but also opens up diverse possibilities for its application in drug discovery and development.

The structural motif of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid is particularly noteworthy due to its potential bioactivity. The benzoic acid scaffold is a well-established pharmacophore in medicinal chemistry, frequently incorporated into therapeutic agents due to its ability to interact with biological targets such as enzymes and receptors. The introduction of an iodine atom at the 5-position of the benzoic ring enhances its reactivity, making it a valuable intermediate in cross-coupling reactions commonly employed in the synthesis of complex molecules. Furthermore, the amide group serves as a key structural element that can modulate solubility and metabolic stability, while the N-terminal Fmoc protection ensures selective reactivity during synthetic processes.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the potential interactions of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid with biological targets. Studies suggest that the fluorenylmethoxycarbonyl moiety may facilitate binding to specific protein domains, thereby influencing enzyme activity or receptor signaling. The iodine substituent, on the other hand, has been shown to enhance binding affinity through halogen bonding interactions, a phenomenon that has been increasingly exploited in the design of novel therapeutics. These insights have prompted further investigation into the compound's potential as a lead molecule for addressing various therapeutic challenges.

In the realm of drug discovery, the synthesis and optimization of 2-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylbut-2-enamido-5-iodobenzoic acid represent a significant step forward in developing next-generation pharmaceuticals. The compound's structural complexity allows for modifications at multiple sites, enabling researchers to fine-tune its pharmacological profile. For instance, variations in the side chain linked to the amide group can alter solubility and pharmacokinetic properties, while changes to the fluorenylmethoxycarbonyl moiety can impact proteolytic stability. Such flexibility is crucial for designing molecules that exhibit high efficacy and minimal off-target effects.

One particularly exciting area of research involves leveraging CAS No. 2172630-65-6 as a building block for more complex drug candidates. The iodine atom at the 5-position of the benzoic ring provides an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Stille couplings. These reactions are widely used in medicinal chemistry to introduce aryl or vinyl groups at specific positions within a molecule, often enhancing bioactivity or improving metabolic profiles. By employing such transformations, researchers can generate libraries of derivatives from 2-(4-{(9H-fluoren-lmthoxy carbonyl}a mino)-2-methylbut-l-enamido}-5-Io-dobenzoic acid, each with unique properties that may reveal new therapeutic opportunities.

The role of CAS No. 2172630_65_6 in medicinal chemistry is further underscored by its potential applications in targeted therapy. Given its structural features, this compound may serve as a precursor for designing inhibitors or activators of specific biological pathways implicated in diseases such as cancer, inflammation, and neurodegeneration. For example, studies have indicated that benzoic acid derivatives can modulate enzyme activity through allosteric binding or covalent inhibition mechanisms. The presence of an iodine atom could enhance such interactions by facilitating halogen bonding or participating in polar interactions with residues within active sites.

The synthesis of CAS No 2172630_65_6 presents both challenges and opportunities for synthetic chemists. While the compound's structure is intricate, modern synthetic methodologies have made it more accessible than ever before. Advances in flow chemistry and automated synthesis have enabled high-throughput production of complex molecules like this one, reducing both cost and time-to-market for new drug candidates derived from it. Additionally,CAS No 2172630_65_6 serves as an excellent model system for developing new synthetic strategies that could be applied broadly across other challenging targets within pharmaceutical chemistry.

As research continues to uncover new applications for CAS No 2172630_65_6, its significance as a tool in drug discovery is likely to grow further still It represents just one example among many how carefully designed organic molecules can provide powerful solutions not only theoretical interest but practical utility across multiple disciplines including biology medicine materials science even agriculture where novel compounds often drive innovation forward Through continued exploration refinement development this class represents promise meeting future healthcare needs effectively efficiently